3-(2,3-Dimethoxyphenyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 3-(2,3-dimethoxyphenyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C22H28N2O4/c1-26-19-10-8-18(9-11-19)23-13-15-24(16-14-23)21(25)12-7-17-5-4-6-20(27-2)22(17)28-3/h4-6,8-11H,7,12-16H2,1-3H3
• InChI Key: YOVBZEFHMPOPLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CCC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol

Description

3-(2,3-Dimethoxyphenyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one is a synthetic organic compound that belongs to the class of phenylpiperazines. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,3-Dimethoxyphenyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one typically involves the following steps:

Formation of the Intermediate: The initial step involves the reaction of 2,3-dimethoxybenzaldehyde with a suitable reagent to form an intermediate compound.

Piperazine Derivative Formation: The intermediate is then reacted with 4-(4-methoxyphenyl)piperazine under specific conditions to form the desired product.

Industrial Production Methods

Industrial production methods for such compounds often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve the use of hydrogen gas in the presence of a catalyst such as palladium on carbon.

Substitution: Substitution reactions can occur at various positions on the aromatic rings, often using halogenating agents or nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas, palladium on carbon.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological targets, such as receptors and enzymes.

Medicine: Potential therapeutic applications, including as an antidepressant or antipsychotic agent.

Industry: May be used in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of 3-(2,3-Dimethoxyphenyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one involves its interaction with specific molecular targets, such as neurotransmitter receptors in the brain. This interaction can modulate the activity of these receptors, leading to changes in neurotransmitter levels and subsequent physiological effects.

Comparison with Similar Compounds

Similar Compounds

• 3-(2,3-Dimethoxyphenyl)-1-[4-(4-chlorophenyl)piperazin-1-yl]propan-1-one
• 3-(2,3-Dimethoxyphenyl)-1-[4-(4-fluorophenyl)piperazin-1-yl]propan-1-one

Uniqueness

The unique aspect of 3-(2,3-Dimethoxyphenyl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]propan-1-one lies in its specific substitution pattern on the aromatic rings, which can influence its pharmacological properties and interactions with biological targets.